Cas no 1708037-23-3 (4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole)

• Product Name: 4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole
• CAS No: 1708037-23-3
• MF: C₉H₇ClN₂O₂S₂
• MW: 274.747078180313
• CID: 5171705
• Update Time: 2026-03-04

4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole
• 4-(4-Chlorophenyl)-5-(methylsulfonyl)-1,2,3-thiadiazole
• 1,2,3-Thiadiazole, 4-(4-chlorophenyl)-5-(methylsulfonyl)-

• Inchi： 1S/C9H7ClN2O2S2/c1-16(13,14)9-8(11-12-15-9)6-2-4-7(10)5-3-6/h2-5H,1H3
• InChI Key： OJXGAAKRPYPWDK-UHFFFAOYSA-N
• SMILES： S1C(S(C)(=O)=O)=C(C2=CC=C(Cl)C=C2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole

Introduction to 4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole (CAS No. 1708037-23-3)

4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole, with the CAS number 1708037-23-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole make it a promising candidate for various therapeutic applications.

The molecular structure of 4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole consists of a thiadiazole ring substituted with a 4-chlorophenyl group and a methanesulfonyl group. The presence of these functional groups imparts specific chemical and biological properties to the compound. The chlorophenyl group enhances the lipophilicity and cellular permeability, while the methanesulfonyl group contributes to the compound's reactivity and stability.

Recent studies have explored the potential of 4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole in various biological contexts. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.

In addition to its antimicrobial properties, 4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole has shown promise as an anti-inflammatory agent. Research conducted at the University of California (2021) revealed that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases like arthritis and inflammatory bowel disease.

The anticancer potential of 4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole has also been investigated. A study published in the Cancer Research journal (2020) reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings highlight its potential as a novel anticancer agent.

The pharmacokinetic properties of 4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole have been studied to evaluate its suitability for drug development. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it an attractive candidate for further development into a therapeutic drug.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicology studies have indicated that 4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole exhibits low toxicity at therapeutic doses. However, more comprehensive safety evaluations are necessary to ensure its safety profile before advancing to clinical trials.

In conclusion, 4-(4-Chloro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole (CAS No. 1708037-23-3) is a promising compound with diverse biological activities. Its antimicrobial, anti-inflammatory, and anticancer properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.